![molecular formula C20H33N5O2 B5579724 3-(2-oxoazepan-1-yl)-N-[(5-propyl-5,6,7,8-tetrahydro-4H-pyrazolo[1,5-a][1,4]diazepin-2-yl)methyl]propanamide](/img/structure/B5579724.png)
3-(2-oxoazepan-1-yl)-N-[(5-propyl-5,6,7,8-tetrahydro-4H-pyrazolo[1,5-a][1,4]diazepin-2-yl)methyl]propanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3-(2-oxoazepan-1-yl)-N-[(5-propyl-5,6,7,8-tetrahydro-4H-pyrazolo[1,5-a][1,4]diazepin-2-yl)methyl]propanamide is a useful research compound. Its molecular formula is C20H33N5O2 and its molecular weight is 375.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 375.26342531 g/mol and the complexity rating of the compound is 501. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Heterocyclic Compound Synthesis
Research has been conducted on the design and synthesis of novel scaffolds for drug discovery, including hybrids that incorporate a fusion of a substituted pyranose ring with seven-membered rings similar to the mentioned compound. These studies focus on creating benzodiazepines and related heterocycles, which are crucial for developing new therapeutic agents. Such compounds have been synthesized to explore their potential in drug discovery, highlighting the importance of creating new molecular structures for pharmaceutical applications (Abrous et al., 2001).
Photolysis and Thermolysis of Substituted Diazepines
Investigations into the photolysis and thermolysis of highly substituted 1H-1,2-diazepines reveal the complex reactions these compounds can undergo. Such studies are vital for understanding the stability and reactivity of potential pharmaceutical compounds, which can inform their storage, handling, and formulation (Kan et al., 1971).
Biological Evaluation of Diazepine Derivatives
The synthesis and biological evaluation of novel diazepine derivatives, including their antimicrobial and anti-inflammatory properties, are of significant interest. These compounds are prepared through multi-component cyclo-condensation reactions, showcasing the versatility of diazepine frameworks in therapeutic agent development (Kendre et al., 2015).
Structural Modifications for Drug Development
Structural modifications of diazepine rings, as seen in compounds like GSK207040 and GSK334429, demonstrate the potential for developing novel histamine H3 receptor antagonists. These antagonists have shown promise in improving memory impairment and reducing secondary allodynia, indicating the therapeutic potential of structurally novel compounds in areas such as dementia and neuropathic pain management (Medhurst et al., 2007).
Properties
IUPAC Name |
3-(2-oxoazepan-1-yl)-N-[(5-propyl-4,6,7,8-tetrahydropyrazolo[1,5-a][1,4]diazepin-2-yl)methyl]propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H33N5O2/c1-2-9-23-10-6-12-25-18(16-23)14-17(22-25)15-21-19(26)8-13-24-11-5-3-4-7-20(24)27/h14H,2-13,15-16H2,1H3,(H,21,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CYUCLDKBQWILAW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCN1CCCN2C(=CC(=N2)CNC(=O)CCN3CCCCCC3=O)C1 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H33N5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
375.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.